Cas no 142309-48-6 (1(3H)-Isobenzofuranone,4-(hydroxymethyl)-7-methoxy-6-methyl-)

1(3H)-Isobenzofuranone,4-(hydroxymethyl)-7-methoxy-6-methyl- structure
142309-48-6 structure
Product Name:1(3H)-Isobenzofuranone,4-(hydroxymethyl)-7-methoxy-6-methyl-
CAS No:142309-48-6
MF:C11H12O4
MW:208.210583686829
CID:211304
PubChem ID:178651
Update Time:2025-04-19

1(3H)-Isobenzofuranone,4-(hydroxymethyl)-7-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone,4-(hydroxymethyl)-7-methoxy-6-methyl-
    • 4-(hydroxymethyl)-7-methoxy-6-methyl-3H-2-benzofuran-1-one
    • DTXSID40162015
    • 4-(hydroxymethyl)-7-methoxy-6-methyl-1(3 h )-isobenzofuranone
    • Convolvulol
    • CHEBI:205312
    • 3H-2-Benzofuran-1-one, 4-(hydroxymethyl)-7-methoxy-6-methyl-
    • 142309-48-6
    • SCHEMBL9727047
    • 4-(hydroxymethyl)-7-methoxy-6-methyl-3H-2-benzouran-1-one
    • Inchi: 1S/C11H12O4/c1-6-3-7(4-12)8-5-15-11(13)9(8)10(6)14-2/h3,12H,4-5H2,1-2H3
    • InChI Key: UDWHIWCQHVZCBO-UHFFFAOYSA-N
    • SMILES: O1C(C2C(=C(C)C=C(CO)C=2C1)OC)=O

Computed Properties

  • Exact Mass: 208.07356
  • Monoisotopic Mass: 208.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 463.9°Cat760mmHg
  • Flash Point: 188.7°C
  • Refractive Index: 1.582
  • PSA: 55.76
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